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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biodegradability and environmental

impact of TEEPOL HB7, a commercial detergent formulation. The primary active ingredient in

TEEPOL HB7 is a mixture of sodium salts of C9-13 primary alcohol sulfates. This document

summarizes the available data on the environmental fate and ecotoxicity of this key

component, outlines the methodologies of relevant experimental protocols, and presents visual

representations of key biological and assessment processes.

Executive Summary
TEEPOL HB7's primary component, sodium C9-13 alkyl sulfate, is classified as readily

biodegradable. This classification is based on extensive data for the broader category of linear

primary alkyl sulfates, which consistently demonstrate rapid and complete degradation in

aerobic environments. The biodegradation process is initiated by enzymatic hydrolysis,

followed by oxidation and subsequent metabolism by microorganisms.

From an ecotoxicological perspective, alkyl sulfates exhibit moderate toxicity to aquatic

organisms. The toxicity is influenced by the length of the alkyl chain. While specific data for the

C9-13 blend is limited, information on representative molecules like sodium dodecyl sulfate

(C12) provides a reliable indication of its environmental impact. The potential for adverse

environmental effects is significantly mitigated by the substance's rapid biodegradation.
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Chemical Composition and Identification
The principal hazardous component of TEEPOL HB7 is identified as:

Chemical Name CAS Number Concentration

Sulfuric acid, mono-C9-13-

alkyl esters, sodium salts
72906-11-7 >30%

TEEPOL HB7 may also contain a small percentage of formaldehyde as a preservative.

Formaldehyde is also recognized as being readily biodegradable.

Biodegradability
The primary C9-13 alkyl sulfates in TEEPOL HB7 are considered to be readily biodegradable.

This conclusion is supported by numerous studies on linear alkyl sulfates, which indicate that

these substances are efficiently mineralized by microorganisms in aquatic environments.

Biodegradation Pathway
The aerobic biodegradation of primary alkyl sulfates follows a well-established pathway:

Enzymatic Hydrolysis: The process begins with the enzymatic cleavage of the sulfate ester

bond by alkylsulfatase enzymes, which are commonly produced by various bacteria. This

initial step yields the corresponding long-chain fatty alcohol and an inorganic sulfate ion.[1]

Oxidation: The resulting fatty alcohol is then oxidized by alcohol dehydrogenase and

aldehyde dehydrogenase to form a fatty acid.

β-Oxidation: The fatty acid is subsequently metabolized through the β-oxidation pathway,

where two-carbon units are sequentially cleaved to produce acetyl-CoA. This acetyl-CoA

then enters the citric acid cycle for complete mineralization to carbon dioxide and water.
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Biodegradation pathway of sodium C9-13 alkyl sulfate.

Environmental Fate and Ecotoxicity
The environmental impact of TEEPOL HB7 is primarily associated with its main surfactant

component. While the product itself has limited ecotoxicity data, the information available for

closely related alkyl sulfates allows for a comprehensive environmental risk assessment.

Aquatic Toxicity
Alkyl sulfates are known to be moderately toxic to aquatic organisms. The toxicity generally

increases with the length of the alkyl chain up to a certain point, after which bioavailability may

decrease. The following table summarizes acute toxicity data for representative linear alkyl

sulfates.
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Organism Test Type Substance Endpoint
Value
(mg/L)

Reference

Daphnia

magna

(Water flea)

48-hour

Acute

Sodium

Dodecyl

Sulfate (C12)

LC50 7.4

U.S. EPA

Ecotox

Database[2]

Oncorhynchu

s mykiss

(Rainbow

trout)

96-hour

Acute

Sodium

Dodecyl

Sulfate (C12)

LC50 1.18 - 2.21
Safety Data

Sheet[3]

Green Algae
72-hour

Acute

Sodium

Lauryl Sulfate

(C12)

NOEC 0.6
Safety Data

Sheet[3]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a specified effect in 50% of the test organisms.

NOEC: The No-Observed-Effect-Concentration, the highest tested concentration at which no

statistically significant effect is observed.

It is important to note that while these values indicate a degree of aquatic toxicity, the rapid

biodegradation of these surfactants significantly reduces their persistence and, therefore, the

duration of exposure in the environment.

Experimental Protocols
The assessment of biodegradability and ecotoxicity relies on standardized and internationally

recognized experimental protocols.

OECD 301F: Manometric Respirometry Test for Ready
Biodegradability
This method is a cornerstone for determining the ready biodegradability of chemical

substances.[4][5][6]

Principle: A known volume of inoculated mineral medium, containing the test substance as the

sole source of organic carbon, is incubated in a closed flask at a constant temperature for 28
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days. The consumption of oxygen by the microbial population during the biodegradation of the

test substance is measured by a manometer. The amount of oxygen consumed is then

compared to the theoretical oxygen demand (ThOD) to calculate the percentage of

biodegradation.[4][6]

Apparatus:

Respirometer with closed flasks and manometers

Constant temperature chamber (22 ± 2°C)

Magnetic stirrers

Apparatus for CO2 absorption (e.g., potassium hydroxide solution)

Procedure:

Preparation of Inoculum: Activated sludge from a wastewater treatment plant is typically

used as the microbial inoculum.

Preparation of Test Medium: A mineral medium containing essential inorganic salts is

prepared.

Test Setup:

Test flasks: Contain the inoculated mineral medium and the test substance (typically at a

concentration of 100 mg/L).

Blank flasks: Contain the inoculated mineral medium without the test substance to

measure the endogenous respiration of the inoculum.

Reference flasks: Contain a readily biodegradable reference substance (e.g., sodium

benzoate) to validate the test system.

Incubation: The flasks are sealed and incubated in the dark at a constant temperature with

continuous stirring for 28 days.
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Measurement: The oxygen consumption is monitored at regular intervals by recording the

pressure changes in the flasks.

Data Analysis: The percentage of biodegradation is calculated as: % Biodegradation =

(Oxygen consumed by test substance - Oxygen consumed by blank) / ThOD * 100

Pass Criteria for Ready Biodegradability:

≥ 60% of the ThOD is reached within the 28-day test period.

This 60% level must be achieved within a "10-day window" that starts when the

biodegradation first reaches 10%.[5]
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Workflow for the OECD 301F Manometric Respirometry Test.

Environmental Risk Assessment Framework
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A comprehensive environmental risk assessment for a substance like the primary component of

TEEPOL HB7 involves a structured approach to evaluate its potential impact.

Hazard Identification Exposure Assessment

Effects Assessment
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Predicted Environmental
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Environmental Risk Assessment Framework.

Conclusion
The primary active component of TEEPOL HB7, sodium C9-13 alkyl sulfate, is a readily

biodegradable substance that is unlikely to persist in the environment. While it exhibits

moderate acute toxicity to aquatic organisms, its rapid removal through biodegradation

significantly mitigates the potential for long-term environmental impact. Standardized testing
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protocols, such as the OECD 301F test, provide a robust framework for assessing its

biodegradability. A comprehensive environmental risk assessment, considering both hazard

and exposure, indicates a low risk to the aquatic environment under normal use and disposal

scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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